3-Benzoyl-1-(3-methyl-benzyl)-1H-quinolin-4-one

• Molecular Formula: C24H19NO2
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 3-benzoyl-1-[(3-methylphenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C24H19NO2/c1-17-8-7-9-18(14-17)15-25-16-21(23(26)19-10-3-2-4-11-19)24(27)20-12-5-6-13-22(20)25/h2-14,16H,15H2,1H3
• InChI Key: RGOHILDLRYSZIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=C(C(=O)C3=CC=CC=C32)C(=O)C4=CC=CC=C4

Description

3-Benzoyl-1-(3-methyl-benzyl)-1H-quinolin-4-one is a useful research compound. Its molecular formula is C24H19NO2 and its molecular weight is 353.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound 4t was prepared following the procedure outlined in Step 3 of Example 1 using 16 mg (0.4 mmol) of sodium hydride (60%), 75 mg (0.31 mmol) of 3-benzoyl-2,3-dihydro-1H-quinolin-4-one 3e, 3 mL of anhydrous dimethylformamide, 75.6 mg (0.40 mmol) of 3-methylbenzylbromide. The crude product 4t was purified by flash chromatography to yield 45 mg of colorless solid: LC-MSD, m/z for C24H19NO2, [M+H]+=354.4, [M+2H]+=355.4; Reverse phase HPLC (gradient acetonitrile 0.1% TFA 20-95% in 4 min) retention time=2.146 min; 1H NMR (400 MHz, CDCl3/HCl): δ 2.35 (s, 3H), 5.38 (s, 2H), 7.00 (d, 2H), 7.33 (d, 1H), 7.22-7.26 (m, 1H), 7.36-7.45 (m, 4H), 7.50-7.60 (m, 2H), 7.82-7.86 (m, 2H), 8.31 (s, 1H), 8.44-8.48 (m, 1H).